![molecular formula C15H13N3O4 B2922130 N'-(4-nitrobenzylidene)-2-phenoxyacetohydrazide CAS No. 303085-22-5](/img/structure/B2922130.png)
N'-(4-nitrobenzylidene)-2-phenoxyacetohydrazide
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Overview
Description
“N’-(4-nitrobenzylidene)-2-phenoxyacetohydrazide” is a compound that likely contains a hydrazide group (-CONHNH2) and a nitro group (-NO2) attached to a benzene ring . These functional groups are often seen in various organic compounds and can confer different properties to the molecule.
Synthesis Analysis
The synthesis of such a compound would likely involve the reaction of a suitable hydrazide with a nitrobenzaldehyde to form the benzylidenehydrazide group . This is a type of condensation reaction, specifically a Schiff base formation .Molecular Structure Analysis
The molecular structure of this compound would likely be planar due to the conjugation of the benzene rings and the C=N bond of the hydrazide group . The nitro group is a strong electron-withdrawing group, which would affect the electron density and reactivity of the benzene ring it’s attached to .Chemical Reactions Analysis
The compound could potentially undergo various chemical reactions. For example, the nitro group could be reduced to an amino group, or the hydrazide could react with carboxylic acids or their derivatives to form hydrazones .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Generally, compounds with these functional groups have moderate polarity and can form hydrogen bonds, which would affect their solubility and reactivity .Scientific Research Applications
Catalysis
Schiff bases like N’-(4-nitrobenzylidene)-2-phenoxyacetohydrazide are known for their catalytic applications. They can act as ligands to form organometallic complexes that are used as catalysts in various chemical reactions. These catalysts can facilitate a range of transformations, including but not limited to, polymerization, esterification, and hydrogenation processes .
Antimicrobial Activity
The antimicrobial properties of Schiff bases make them valuable in the development of new therapeutic agents. N’-(4-nitrobenzylidene)-2-phenoxyacetohydrazide has been studied for its potential to inhibit the growth of various pathogenic bacteria, which could lead to the development of new antibiotics .
Antiviral and Antifungal Applications
Similar to their antibacterial properties, certain Schiff bases exhibit antiviral and antifungal activities. These compounds can be designed to target specific viral or fungal structures, disrupting their life cycle and preventing the spread of infections .
Anticancer Research
Schiff bases are also explored for their anticancer properties. They can interact with DNA or proteins within cancer cells, inducing apoptosis or inhibiting cell proliferation. Research into compounds like N’-(4-nitrobenzylidene)-2-phenoxyacetohydrazide may contribute to the development of novel cancer treatments .
Analytical Tools
Due to their ability to bind with metals, Schiff bases can be used as analytical reagents. They can form complexes with metal ions, which can then be detected or quantified using various analytical techniques. This application is particularly useful in environmental monitoring and the detection of trace metals .
Optical Materials
Schiff bases have been investigated for their potential use in nonlinear optical materials. These materials are essential for the development of optical switches, modulators, and other devices that are critical in telecommunications and information processing .
Coordination Chemistry
In coordination chemistry, Schiff bases like N’-(4-nitrobenzylidene)-2-phenoxyacetohydrazide serve as ligands that can coordinate with metal ions to form complex structures. These complexes have diverse applications, including serving as models for biological systems, magnetic materials, and in molecular architectures .
Medicinal Chemistry
The structural versatility of Schiff bases allows for the synthesis of compounds with specific pharmacological activities. They can be tailored to interact with biological targets, leading to the discovery of new drugs with improved efficacy and reduced side effects .
Mechanism of Action
properties
IUPAC Name |
N-[(E)-(4-nitrophenyl)methylideneamino]-2-phenoxyacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N3O4/c19-15(11-22-14-4-2-1-3-5-14)17-16-10-12-6-8-13(9-7-12)18(20)21/h1-10H,11H2,(H,17,19)/b16-10+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DCOPZLNBENXLIU-MHWRWJLKSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OCC(=O)NN=CC2=CC=C(C=C2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)OCC(=O)N/N=C/C2=CC=C(C=C2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
303085-22-5 |
Source
|
Record name | N'-(4-NITROBENZYLIDENE)-2-PHENOXYACETOHYDRAZIDE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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